2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)thio)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfanyl-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C26H31N3O2S/c1-19-11-12-22(20(2)15-19)27-25(30)18-32-24-16-29(23-10-6-5-9-21(23)24)17-26(31)28-13-7-3-4-8-14-28/h5-6,9-12,15-16H,3-4,7-8,13-14,17-18H2,1-2H3,(H,27,30)
• InChI Key: XRJKFLQSMAVPQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC(=O)N4CCCCCC4)C
• Molecular Formula: C26H31N3O2S
• Molecular Weight: 449.6 g/mol

Description

2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)thio)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C26H31N3O2S and its molecular weight is 449.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

• A study demonstrated the synthesis of thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators for the preparation of PMMA hybrid networks in air atmosphere, highlighting advancements in materials science and polymer chemistry (Batibay et al., 2020).

Antibacterial and Anticonvulsant Agents

• Research on the synthesis and QSAR studies of 4-oxo-thiazolidines and 2-oxo-azetidines aimed at potential antibacterial agents against gram-positive and gram-negative bacteria, indicating the importance of structural and physicochemical parameters in drug design (Desai et al., 2008).
• Another study focused on the synthesis, docking study, and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents, illustrating the process of designing compounds with potential therapeutic applications (Severina et al., 2020).

Organic Synthesis Methodologies

• The generation of a structurally diverse library through alkylation and ring closure reactions using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride was reported, showcasing the versatility of organic synthesis techniques in creating a wide array of compounds (Roman, 2013).